Cas no 1803602-11-0 (tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate)

• Product Name: tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• CAS No: 1803602-11-0
• MF: C₂₀H₃₀N₂O₃
• MW: 346.463805675507
• MDL: MFCD28505837
• CID: 5103345
• PubChem ID: 119031322
• Update Time: 2025-06-07

tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• 5-Oxa-2,8-diazaspiro[3.5]nonane-2-carboxylic acid, 6,6-dimethyl-8-(phenylmethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD28505837
• Inchi： 1S/C20H30N2O3/c1-18(2,3)24-17(23)22-14-20(15-22)13-21(12-19(4,5)25-20)11-16-9-7-6-8-10-16/h6-10H,11-15H2,1-5H3
• InChI Key： KSQOYFIKMBNZON-UHFFFAOYSA-N
• SMILES： C1C2(CN(CC3=CC=CC=C3)CC(C)(C)O2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate

tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1803602-11-0): A Comprehensive Overview

tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1803602-11-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a tert-butyl group, a benzyl group, and a spirocyclic framework with multiple heteroatoms, making it an intriguing candidate for various applications.

The spirocyclic nature of this compound is particularly noteworthy. Spirocyclic compounds are known for their ability to adopt specific conformations that can enhance their binding affinity to biological targets. This property is crucial in drug design, as it can improve the selectivity and efficacy of potential therapeutic agents. The presence of the tert-butyl and benzyl groups further contributes to the compound's stability and solubility, which are important factors in drug development.

Recent studies have highlighted the potential of tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) efficiently is a significant advantage in this context.

In addition to its potential in neurodegenerative diseases, tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for anti-inflammatory therapies.

The synthesis of tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate involves several steps that require precise control over reaction conditions and reagents. The spirocyclic core can be formed through a variety of synthetic strategies, including ring-closing metathesis (RCM) and intramolecular cyclization reactions. The introduction of the tert-butyl and benzyl groups typically involves selective functional group manipulations to ensure high yields and purity.

From a pharmacological perspective, the pharmacokinetic properties of tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate have been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its intended target in sufficient concentrations to exert its therapeutic effects while minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate in human subjects. Early results have been promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in several disease models. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.

In conclusion, tert-butyl 8-benzyl-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1803602-11-0) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing studies continue to explore its full potential and refine its use in various medical contexts.